9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide

Specification

• CAS No.: 869069-22-7
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.388
• IUPAC Name: 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-7H-purine-6-carboxamide
• Standard InChI: InChI=1S/C20H17N5O3/c1-11-7-9-12(10-8-11)18-22-15(17(21)26)16-19(24-18)25(20(27)23-16)13-5-3-4-6-14(13)28-2/h3-10H,1-2H3,(H2,21,26)(H,23,27)
• Standard InChI Key: JZGBZXUXZIQPNC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4OC)C(=O)N

Introduction

The compound 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a complex organic molecule belonging to the purine family. It features a purine backbone with a fused double-ring structure containing nitrogen atoms, which is characteristic of purines. The presence of a methoxy group at the 2-phenyl position and a methyl group at the 4-phenyl position enhances its solubility and potential biological activity. The oxo group at position 8 contributes to its reactivity, while the carboxamide functional group at position 6 plays a crucial role in its interactions with biological targets.

Synthesis

The synthesis of 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide typically involves multi-step organic reactions. While specific details for this compound are not widely documented, similar purine derivatives often require careful selection of starting materials and conditions to ensure efficient formation of the desired structure. Common approaches include condensation reactions and cyclization steps to form the purine core, followed by substitution reactions to introduce the methoxy and methyl groups.

Biological Activity

Compounds similar to 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide have shown significant biological activities, including anti-inflammatory and anti-cancer properties. The purine structure is integral to various biochemical processes, such as DNA and RNA synthesis. This compound may interact with specific receptors or enzymes involved in cellular signaling pathways, making it a candidate for further pharmacological studies.

Interaction Studies

Understanding how 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide interacts with biological macromolecules like proteins and nucleic acids is crucial. Techniques such as molecular docking simulations and surface plasmon resonance can be employed to assess binding affinities and kinetics with target receptors or enzymes.

Comparison with Similar Compounds

Several compounds share structural similarities with 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide. For example:

Compound Name	Molecular Formula	Unique Features
9-(2-methoxyphenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	C21H19N5O4	Dual methoxy substitution
9-(3,4-dichlorophenyl)-2-(4-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	C19H13Cl2N5O3	Chlorine substitution affecting reactivity

These compounds differ in their substitution patterns, which can influence their solubility, reactivity, and biological activity.

Future Research Directions

Further research is necessary to fully elucidate the biological effects and mechanisms of action of 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide. This includes detailed pharmacokinetic and pharmacodynamic studies to assess its potential as a therapeutic agent. Additionally, exploring its interactions with various biological targets could provide insights into its potential applications in drug development.

Given the limited availability of specific data on 9-(2-methoxyphenyl)-2-(4-methylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, future studies should focus on synthesizing the compound and conducting comprehensive biological and chemical analyses to uncover its full potential.